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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclobutane

Cat. No.: B13021240

Essential Safety and Handling Guide for 1-
Bromo-1-methylcyclobutane

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Bromo-1-methylcyclobutane.
Adherence to these protocols is essential for ensuring a safe laboratory environment and
minimizing risks associated with this chemical.

Chemical Profile and Hazards

1-Bromo-1-methylcyclobutane is a flammable liquid and vapor that can cause significant
irritation.[1][2] It is classified as a skin irritant, a serious eye irritant, and may cause respiratory
irritation.[1][2] Proper handling and the use of appropriate personal protective equipment are
critical to prevent exposure.
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Hazard Classification GHS Pictogram

Hazard Statement

Flammable liquids (Category
3)

Flame

H226: Flammable liquid and
vapor[1][2]

Skin irritation (Category 2) Exclamation Mark

H315: Causes skin irritation[1]
[2]

Serious eye irritation (Category
2A)

Exclamation Mark

H319: Causes serious eye
irritation[1][2]

Specific target organ toxicity —
single exposure (Respiratory Exclamation Mark

tract irritation)

H335: May cause respiratory
irritation[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling this chemical.
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Protection Type

Specific Equipment

Standard/Specificat
ion

Purpose

Eye and Face

Tightly fitting safety
goggles with side-

Conforming to EN 166

To prevent eye
contact which can

Protection ) (EVU) or NIOSH (US) cause serious
shields o

irritation.[3]

) To prevent skin
Must satisfy the )

o contact which can
) specifications of EU o
Chemical- cause irritation.

Hand Protection

impermeable gloves

Directive 89/686/EEC
and the standard EN
374

Gloves must be

inspected prior to use.

[3]

Body Protection

Fire/flame resistant
and impervious

clothing

To protect against
accidental splashes
and potential fire

hazards.

Respiratory Protection

Full-face respirator
with appropriate

cartridges

Use respirators and
components tested
and approved under
appropriate

government standards

To be used if
exposure limits are
exceeded, if irritation
or other symptoms are
experienced, or if
handling in a poorly

ventilated area.[3]

Operational Protocols

Adherence to strict operational protocols is critical for the safe handling of 1-Bromo-1-

methylcyclobutane.
Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

 Facilities storing or utilizing this material should be equipped with an eyewash fountain and a
safety shower.[4]
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Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all
required equipment and reagents in the chemical fume hood.

» Handling: Avoid contact with skin, eyes, and personal clothing.[4] Avoid breathing fumes,
mist, gas, or vapors.[3][4] Use non-sparking tools and take precautionary measures against
static discharge.[5][6]

» Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water.[4] Decontaminate all work surfaces and equipment.

Storage Protocol:
» Store in a tightly-closed container in a dry, cool, and well-ventilated place.[3][4]
o Keep away from sources of ignition, heat, sparks, and open flames.[4][5]

o Store apart from incompatible materials such as strong oxidizing agents and strong bases.[6]

[7]
Emergency and Disposal Plans
First-Aid Measures:

« If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[3]

¢ In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if skin irritation occurs.[3][4]

¢ In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Consult a doctor.[3][4]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Spill Response Protocol:
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» Evacuate personnel to safe areas and ensure adequate ventilation.

» Remove all sources of ignition.[3]

o Wear appropriate PPE, including respiratory protection.

o Contain and absorb the spill with inert material (e.g., sand, earth, vermiculite).[4][8]

o Collect the absorbed material into a suitable, labeled container for waste disposal.[4][8]
e Do not let the chemical enter drains.[3][4]

Waste Disposal Plan:

» Dispose of contents and container in accordance with local, regional, and national
regulations.[4]

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3]

o Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,
or punctured to make it unusable before disposal in a sanitary landfill.[3]

Workflow for Handling 1-Bromo-1-
methylcyclobutane
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Caption: Workflow for the safe handling and disposal of 1-Bromo-1-methylcyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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